Cas no 2680900-52-9 (benzyl N-(2-cyano-5-methylphenyl)-N-(propan-2-yl)carbamate)

• Product Name: benzyl N-(2-cyano-5-methylphenyl)-N-(propan-2-yl)carbamate
• CAS No: 2680900-52-9
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 6185029
• PubChem ID: 165934819
• Update Time: 2025-10-28

benzyl N-(2-cyano-5-methylphenyl)-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28291860
• 2680900-52-9
• benzyl N-(2-cyano-5-methylphenyl)-N-(propan-2-yl)carbamate

• Inchi： 1S/C19H20N2O2/c1-14(2)21(18-11-15(3)9-10-17(18)12-20)19(22)23-13-16-7-5-4-6-8-16/h4-11,14H,13H2,1-3H3
• InChI Key： DDSJNWJGOKYIMN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C(C#N)=CC=C(C)C=1)C(C)C)=O

Computed Properties

• Exact Mass: 308.152477885g/mol
• Monoisotopic Mass: 308.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 53.3Ų

Additional information on benzyl N-(2-cyano-5-methylphenyl)-N-(propan-2-yl)carbamate

Benzyl N-(2-Cyano-5-Methylphenyl)-N-(Propan-2-Yl)Carbamate: A Comprehensive Overview

The compound benzyl N-(2-cyano-5-methylphenyl)-N-(propan-2-yl)carbamate, identified by the CAS number 2680900-52-9, is a complex organic molecule with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and industrial applications. Recent studies have highlighted its role in enhancing the efficiency of certain chemical processes, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of benzyl N-(2-cyano-5-methylphenyl)-N-(propan-2-yl)carbamate is characterized by a benzene ring substituted with cyano and methyl groups, along with a carbamate functional group. This combination of functional groups imparts the compound with versatile reactivity and selectivity. The cyano group, known for its electron-withdrawing properties, plays a crucial role in stabilizing the molecule and influencing its chemical behavior. Meanwhile, the carbamate group contributes to the compound's ability to form hydrogen bonds, which is essential for its interactions in biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of benzyl N-(2-cyano-5-methylphenyl)-N-(propan-2-yl)carbamate. Researchers have explored various methodologies, including nucleophilic substitution and condensation reactions, to optimize the production process. These methods not only enhance yield but also reduce the environmental footprint associated with its manufacturing. The use of eco-friendly solvents and catalysts has further contributed to the sustainability of its synthesis.

In terms of applications, benzyl N-(2-cyano-5-methylphenyl)-N-(propan-2-yl)carbamate has shown promise in the agricultural sector as a potential herbicide or insecticide. Its ability to inhibit key enzymes involved in plant growth or insect metabolism makes it a candidate for developing safer and more effective agrochemicals. Additionally, preliminary studies suggest that this compound may have therapeutic applications, particularly in targeting specific enzymes associated with diseases such as cancer or neurodegenerative disorders.

The environmental impact of benzyl N-(2-cyano-5-methylphenyl)-N-(propan-2-yl)carbamate has also been a focus of recent research. Scientists are investigating its biodegradability and potential toxicity to aquatic organisms. Understanding these aspects is crucial for ensuring that its use does not pose risks to ecosystems or human health. Early findings indicate that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment.

In conclusion, benzyl N-(2-cyano-5-methylphenyl)-N-(propan-2-yl)carbamate, CAS number 2680900-52-9, represents a versatile and promising compound with diverse applications across multiple industries. Its unique chemical properties, efficient synthesis methods, and potential uses in agriculture and medicine underscore its importance in contemporary research. As ongoing studies continue to unravel its full potential, this compound is poised to play a significant role in advancing both scientific knowledge and industrial innovation.